Cas no 89520-68-3 (Sodium 2-butylbenzenesulfinate)

• Product Name: Sodium 2-butylbenzenesulfinate
• CAS No: 89520-68-3
• MF: C₁₀H₁₃NaO₂S
• MW: 220.26379275322
• CID: 597829
• PubChem ID: 70701107
• Update Time: 2025-05-21

Sodium 2-butylbenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-butylbenzenesulfinate
• Benzenesulfinic acid, 4-butyl-, sodium salt
• sodium;2-butylbenzenesulfinate
• 89520-68-3
• DTXSID00743884
• Sodium 2-butylbenzene-1-sulfinate
• Sodium2-butylbenzenesulfinate

• MDL： MFCD11618024
• Inchi： 1S/C10H14O2S.Na/c1-2-3-6-9-7-4-5-8-10(9)13(11)12;/h4-5,7-8H,2-3,6H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： GZPJCLYTMKNOJR-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1CCCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 220.053
• Monoisotopic Mass: 220.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2

Additional information on Sodium 2-butylbenzenesulfinate

Sodium 2-butylbenzenesulfinate: A Comprehensive Overview

Sodium 2-butylbenzenesulfinate, with the CAS number 89520-68-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as sodium 2-butylbenzenesulfinate, belongs to the class of sulfonates and is widely used in organic synthesis, pharmaceuticals, and materials science. Its unique structure and properties make it a valuable tool in modern chemistry.

The molecular structure of sodium 2-butylbenzenesulfinate consists of a benzene ring substituted with a butyl group at the second position and a sulfonate group. This arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it versatile for different chemical reactions. Recent studies have highlighted its role as an effective nucleophile in SN2 reactions, particularly in the synthesis of biologically active molecules.

One of the most notable applications of sodium 2-butylbenzenesulfinate is in the field of drug discovery. Researchers have utilized its sulfonate group to design prodrugs that enhance bioavailability and reduce toxicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can serve as potential inhibitors for certain enzymes involved in cancer progression.

In terms of physical properties, sodium 2-butylbenzenesulfinate exhibits a melting point of approximately 150°C and is soluble in polar solvents such as water and methanol. Its stability under various reaction conditions has been extensively studied, with findings indicating that it remains stable under mild acidic or basic conditions but decomposes under strong oxidizing agents.

The synthesis of sodium 2-butylbenzenesulfinate typically involves sulfonation of 2-butylbenzene using sulfuric acid or other sulfonating agents. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, green chemistry approaches have been explored to minimize environmental impact during its manufacturing process.

Another area where sodium 2-butylbenzenesulfinate has shown promise is in polymer science. Its ability to act as a nucleophile has led to its use in the synthesis of block copolymers with tailored properties for applications in coatings and adhesives. A study published in Macromolecules highlighted its role in creating amphiphilic polymers that exhibit excellent emulsifying properties.

Despite its numerous advantages, handling sodium 2-butylbenzenesulfinate requires careful consideration of safety protocols. Although it is not classified as a hazardous material under standard conditions, prolonged exposure may cause skin irritation. Proper ventilation and protective equipment are recommended during its use in laboratories or industrial settings.

In conclusion, sodium 2-butylbenzenesulfinate (CAS No: 89520-68-3) is a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable tool in modern chemistry. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in advancing scientific innovation.